Cas no 52996-62-0 (pyrido[2,3-b]pyrazin-6(4h)-one, 2,3-dimethyl- (9ci))

pyrido[2,3-b]pyrazin-6(4h)-one, 2,3-dimethyl- (9ci) structure
52996-62-0 structure
Product Name:pyrido[2,3-b]pyrazin-6(4h)-one, 2,3-dimethyl- (9ci)
CAS No:52996-62-0
MF:C9H9N3O
MW:175.187261343002
CID:937798
PubChem ID:45099640
Update Time:2025-04-19

pyrido[2,3-b]pyrazin-6(4h)-one, 2,3-dimethyl- (9ci) Chemical and Physical Properties

Names and Identifiers

    • pyrido[2,3-b]pyrazin-6(4h)-one, 2,3-dimethyl- (9ci)
    • 2,3-dimethyl-5H-pyrido[2,3-b]pyrazin-6-one
    • 2,3-DIMETHYLPYRIDO[2,3-B]PYRAZIN-6(4H)-ONE
    • 2,3-Dimethylpyrido[2,3-b]pyrazin-6(5H)-one
    • DTXSID30668016
    • 52996-62-0
    • Inchi: 1S/C9H9N3O/c1-5-6(2)11-9-7(10-5)3-4-8(13)12-9/h3-4H,1-2H3,(H,11,12,13)
    • InChI Key: BSAGDHSELBUUGF-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2C(=NC(C)=C(C)N=2)N1

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.9Ų
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